Cas no 1612176-74-5 (cis-5-fluoro-3,3-dimethyl-piperidin-4-ol;hydrochloride)

• Product Name: cis-5-fluoro-3,3-dimethyl-piperidin-4-ol;hydrochloride
• CAS No: 1612176-74-5
• MF: C₇H₁₅ClFNO
• MW: 183.65150475502
• CID: 4610931
• Update Time: 2025-06-22

cis-5-fluoro-3,3-dimethyl-piperidin-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4R,5S)-5-fluoro-3,3-dimethylpiperidin-4-ol hydrochloride(WX191908S1)
• rel-(4R,5S)-5-Fluoro-3,3-dimethylpiperidin-4-ol hydrochloride
• cis-5-fluoro-3,3-dimethyl-piperidin-4-ol;hydrochloride

• Inchi： 1S/C7H14FNO.ClH/c1-7(2)4-9-3-5(8)6(7)10;/h5-6,9-10H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key： DYKCFUYFVWLLFG-GEMLJDPKSA-N
• SMILES： O[C@H]1[C@H](CNCC1(C)C)F.Cl

Additional information on cis-5-fluoro-3,3-dimethyl-piperidin-4-ol;hydrochloride

Compound CAS No. 1612176-74-5: cis-5-fluoro-3,3-dimethyl-piperidin-4-ol; hydrochloride

cis-5-fluoro-3,3-dimethyl-piperidin-4-ol; hydrochloride is a chemical compound with the CAS registry number 1612176-74-5. This compound belongs to the class of piperidine derivatives, which are widely studied in organic chemistry and pharmacology due to their structural versatility and potential bioactivity. The molecule features a piperidine ring with specific substituents: a fluorine atom at the 5-position, two methyl groups at the 3-position, and a hydroxyl group at the 4-position. The hydrochloride salt form indicates that the compound is in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability.

The synthesis of cis-5-fluoro-3,3-dimethyl-piperidin-4-ol; hydrochloride involves a series of carefully controlled reactions. Typically, the starting material is a piperidine derivative that undergoes fluorination at the 5-position. The introduction of methyl groups at the 3-position and the hydroxyl group at the 4-position requires precise stereochemical control to ensure the cis configuration. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules.

Research on this compound has focused on its potential applications in drug discovery. Piperidine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that cis-5-fluoro-3,3-dimethyl-piperidin-4-ol; hydrochloride exhibits promising activity against certain proteases involved in inflammatory diseases. The fluorine substituent at the 5-position likely plays a critical role in enhancing the compound's binding affinity and selectivity.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its unique structure makes it a candidate for use in polymer chemistry, where it can serve as a building block for constructing advanced materials with tailored properties. Recent research has demonstrated that derivatives of this compound can be incorporated into polymeric networks to improve mechanical strength and thermal stability.

The stereochemistry of cis-5-fluoro-3,3-dimethyl-piperidin-4-ol; hydrochloride is crucial for its biological activity. The cis configuration ensures proper alignment of functional groups for optimal interaction with target molecules. This aspect has been extensively studied using computational methods such as molecular docking and dynamics simulations. These studies have provided valuable insights into the compound's binding modes and have guided further optimization efforts.

From an environmental standpoint, understanding the degradation pathways of cis-5-fluoro-3,3-dimethyl-piperidin-4